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Compound of Interest

Compound Name:
2-Amino-3-(furan-2-yl)propanoic

acid

CAS No.: 4066-39-1

Cat. No.: B1278312

Get Quote

Executive Summary: The Bioisosteric Trade-Off
In drug design, replacing a phenyl ring (Phenylalanine, Phe) with a furan ring (2-Furylalanine,

Fur) is a classic bioisosteric strategy. This substitution is not merely cosmetic; it fundamentally

alters the electronic and steric landscape of the molecule.

The Phenylalanine (Phe) Standard: Represents the baseline for hydrophobic aromatic

interactions (

-

stacking) and metabolic stability. It is bulky, lipophilic, and chemically robust.

The 2-Furylalanine (Fur) Alternative: Offers a smaller steric profile and increased polarity due

to the ether oxygen. It acts as a

-excessive heteroaromatic system. While it can enhance solubility and introduce hydrogen-
bond accepting capabilities, it carries a significant liability: metabolic activation to toxic
intermediates.
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Key Decision Matrix:

Feature
L-Phenylalanine
(Phe)

L-2-Furylalanine
(Fur)

Impact on Drug
Design

| Aromaticity |

-Neutral / Electron-rich |

-Excessive (Electron-rich) | Fur is more susceptible to electrophilic attack. | | Sterics | 6-
Membered Ring (Larger) | 5-Membered Ring (Smaller) | Fur fits tighter pockets; reduced steric
clash. | | H-Bonding | None (Hydrophobic) | H-Bond Acceptor (Ether O) | Fur can pick up
specific backbone/sidechain interactions. | | Metabolic Liability | Low (Hydroxylation) | High
(Epoxidation/Ring Opening) | Fur requires rigorous toxicity screening. | | Fluorescence | Weak (

) | Negligible / Quencher | Fur often acts as a non-fluorescent probe or quencher. |

Physicochemical & Electronic Profiling
Electronic Character and -Stacking
The furan ring is an electron-rich, 5-membered heterocycle. Unlike the benzene ring of Phe,

the oxygen atom in furan donates electron density into the ring via resonance, making the

carbons significantly more nucleophilic.

Implication: Furylalanine is a stronger

-donor than Phenylalanine. In protein pockets where the residue interacts with electron-
deficient rings (e.g., cationic side chains like Arg/Lys or electron-poor aromatics),
Furylalanine may exhibit tighter binding affinities (

) due to enhanced cation-

or

-

interactions.

Solubility and LogP
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Furan is less lipophilic than benzene.

LogP Shift: Replacing Phe with Fur typically lowers the cLogP of a peptide by approximately

0.5–1.0 units.

Application: This is a strategic substitution to improve the water solubility of hydrophobic

peptide sequences without disrupting the overall aromatic pharmacophore.

Metabolic Stability & Toxicity (Critical Analysis)
This is the most significant differentiator. While Phenylalanine is generally metabolically stable

(processed via hydroxylation to Tyrosine), the furan ring is a known "structural alert" in

medicinal chemistry due to bioactivation.

Mechanism of Bioactivation
Cytochrome P450 enzymes (specifically CYP 2E1 and 3A4) oxidize the furan ring. Because the

ring is electron-rich, it is readily epoxidized.

Epoxidation: CYP450 generates a cis-enedione epoxide.

Ring Opening: The epoxide is highly unstable and opens to form a reactive dialdehyde (e.g.,

cis-2-butene-1,4-dial).

Covalent Adducts: This unsaturated dialdehyde is a potent Michael acceptor. It reacts

irreversibly with nucleophiles (cysteine thiols, lysine amines) on proteins and DNA, leading to

hepatotoxicity.

Visualization: Metabolic Divergence
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Figure 1: Metabolic divergence between Phenylalanine and Furylalanine. Note the high-risk

pathway for Furan leading to reactive dialdehydes.

Experimental Protocols
As a Senior Scientist, you must validate these properties experimentally. Below are the specific

protocols for synthesis and stability testing.

Solid Phase Peptide Synthesis (SPPS) of Furan-Peptides
Challenge: The electron-rich furan ring is acid-sensitive. Standard TFA cleavage (95% TFA)

can cause electrophilic aromatic substitution on the furan ring by carbocations released from

protecting groups (e.g., t-Butyl cations), leading to polymerisation or alkylation by-products.

Optimized Protocol:

Coupling: Use standard Fmoc-Ala(2-Furyl)-OH (commercially available). Coupling efficiency

is comparable to Phe. Use HBTU/DIEA in DMF.

Deprotection: Standard 20% Piperidine in DMF.

Cleavage (CRITICAL STEP): You must use a scavenger cocktail that quenches cations

faster than they react with the furan ring.

Reagent K is preferred: TFA / Phenol / Water / Thioanisole / EDT (82.5 : 5 : 5 : 5 : 2.5).

Alternative (Odorless): TFA / TIS / Water / DODT (92.5 : 2.5 : 2.5 : 2.5). Note: DODT (3,6-

dioxa-1,8-octanedithiol) is a superior scavenger for furan protection.

Precipitation: Cold diethyl ether.

Microsomal Stability Assay (Metabolic Liability Test)
To quantify the "metabolic risk" of your Furylalanine analog compared to the Phenylalanine

parent.

Materials:

Pooled Liver Microsomes (Human/Rat).
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NADPH Regenerating System.

Test Compounds (Phe-peptide vs. Fur-peptide).

LC-MS/MS.

Workflow:

Incubation: Prepare 1 µM test compound in phosphate buffer (pH 7.4) with microsomes (0.5

mg protein/mL).

Initiation: Add NADPH regenerating system. Incubate at 37°C.

Sampling: Take aliquots at t = 0, 5, 15, 30, 60 min.

Quenching: Add ice-cold Acetonitrile containing Internal Standard (IS).

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Calculation: Plot ln(% remaining) vs. time. Calculate

and Intrinsic Clearance (

).

Expectation: The Furylalanine analog often shows higher

(shorter half-life) due to rapid furan oxidation unless the ring is sterically shielded.

Fluorescence Characterization
While Phe is weakly fluorescent, Furylalanine is often used as a non-fluorescent isostere to

probe environmental effects or quench nearby fluorophores (like Tryptophan).

Protocol:

Solvent: PBS pH 7.4 (avoid quenching buffers).

Concentration: 10 µM peptide.
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Excitation: Scan 240–280 nm.

Emission: Scan 280–400 nm.

Comparison:

Phe: Peak emission

282 nm (Ex 257 nm).

.

Fur: minimal emission. If a signal decreases when Phe

Fur, it confirms the "dark" nature of the furan replacement in that specific electronic
environment.

Data Presentation: Comparative Properties
When publishing your data, summarize the structural and functional shifts using a table similar

to the one below.
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Property
L-Phenylalanine
(Phe)

L-2-Furylalanine
(Fur)

Experimental
Method

Molecular Weight 165.19 g/mol 155.15 g/mol Mass Spectrometry

Ring Size
6-membered (

width)

5-membered (

width)
X-Ray Crystallography

Electronic Nature -Neutral
-Excessive

(Nucleophilic)
NMR Chemical Shifts

Fluorescence (

)
(Weak) (Dark/Quencher) Fluorometry

Metabolic High (Stable) Low (Labile)
Microsomal Stability

Assay

Toxicity Risk Low
High (Reactive

Metabolites)
GSH-Trapping Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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